Cas no 13814-27-2 (1,2-Butanediol,1,2-diacetate)

1,2-Butanediol,1,2-diacetate structure
1,2-Butanediol,1,2-diacetate structure
Product Name:1,2-Butanediol,1,2-diacetate
CAS No:13814-27-2
MF:C8H14O4
MW:174.194363117218
CID:119957
PubChem ID:9920499
Update Time:2025-04-18

1,2-Butanediol,1,2-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol,1,2-diacetate
    • acetic acid,butane-1,2-diol
    • 1,2-Butanediol,diacetate (7CI,8CI,9CI)
    • 1,2-Butanediyl diacetate
    • 1,2-Butylene diacetate
    • 1,2-Butylene glycol diacetate
    • 1,2-Diacetoxybutane
    • 2-acetyloxybutyl Acetate
    • 13814-27-2
    • 1,2-Butanediol, 1,2-diacetate
    • SCHEMBL425452
    • 1,2-butanediol diacetate
    • KPTMSNPLDZKSST-UHFFFAOYSA-N
    • Inchi: 1S/C8H14O4/c1-4-8(12-7(3)10)5-11-6(2)9/h8H,4-5H2,1-3H3
    • InChI Key: KPTMSNPLDZKSST-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(COC(C)=O)CC

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 59.7
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.6Ų
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